2-(4-Chloro-3-fluorobenzoyl)pyridine

• IUPAC Name: (4-chloro-3-fluorophenyl)-pyridin-2-ylmethanone
• InChI: InChI=1S/C12H7ClFNO/c13-9-5-4-8(7-10(9)14)12(16)11-3-1-2-6-15-11/h1-7H
• InChI Key: RQXZEGBYZXEHRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)C2=CC(=C(C=C2)Cl)F
• Molecular Formula: C12H7ClFNO
• Molecular Weight: 235.64 g/mol

Description

Synthesis Analysis

• Palladium-Catalyzed Microwave-Assisted Synthesis

  • Heo and co-workers reported a novel method using palladium catalyst under microwave irradiation. This approach yielded 2-pyridones (including 2-(4-Chloro-3-fluorobenzoyl)pyridine) in good-to-high yields .

• Metal-Catalyzed Cross-Coupling

  • Siddle et al. developed an interesting metal-catalyzed method for 2-pyridone synthesis through cross-coupling reactions. This approach led to the formation of 1,5-di(hetero)arylpyridin-2(1H)-ones, which have diverse biological applications .

• Thionyl Chloride (SOCl₂) Reaction

  • Thionyl chloride can be used to convert the hydroxyl group of an alcohol to a chloride. In the case of 2-(4-Chloro-3-fluorobenzoyl)pyridine, this reaction would replace the hydroxyl group with a chlorine atom .

Molecular Structure Analysis

The molecular structure of 2-(4-Chloro-3-fluorobenzoyl)pyridine consists of a pyridine ring fused with a benzene ring. The chlorine and fluorine atoms are attached to the benzene ring, while the carbonyl group (benzoyl) is linked to the pyridine ring . The detailed crystallographic structure can be further explored in scientific literature .

Chemical Reactions Analysis

• Nucleophilic Substitution : The chlorine atom can be replaced by other nucleophiles (e.g., hydrazine) to yield different derivatives .
• Cross-Coupling : Metal-catalyzed cross-coupling reactions can lead to the formation of biologically active compounds containing the 2-pyridone scaffold .